Cas no 5819-04-5 (H-DL-Ser-OMe Hydrochloride)

H-DL-Ser-OMe Hydrochloride is a serine derivative commonly used in peptide synthesis and biochemical research. This compound, the methyl ester hydrochloride salt of DL-serine, offers enhanced solubility and stability compared to the free amino acid, facilitating its use in solid-phase and solution-phase peptide coupling reactions. The racemic (DL) form allows for versatile applications in stereochemical studies and the preparation of modified peptides. Its hydrochloride salt form improves handling and storage, ensuring consistent reactivity. H-DL-Ser-OMe Hydrochloride is particularly valuable in medicinal chemistry and proteomics research, where controlled incorporation of serine residues is required. The product is typically characterized by high purity, ensuring reliable performance in synthetic workflows.

H-DL-Ser-OMe Hydrochloride structure

Product Name:H-DL-Ser-OMe Hydrochloride

CAS No:5819-04-5

MF:C₄H₁₀ClNO₃

MW:155.580100536346

CID:366550

PubChem ID:517373

Update Time:2025-10-30

H-DL-Ser-OMe Hydrochloride Chemical and Physical Properties

Names and Identifiers

- Phosphonous dichloride,(2-chloro-1,1-dimethylethyl)- (8CI,9CI)
- DL-SERINE METHYL ESTER HYDROCHLORIDE
- (1-Methyl-1-chlormethyl-ethyl)-dichlorphosphin
- 1-Chlor-isobutyl-(2)-phosphordichlorid
- 2-Chlor-1,1-dimethylethyl-phosphonigsaeure-dichlorid
- DL-SERINE-OME HCL
- DL-Ser-OMe.HCl
- H-DL-Ser-OMe.HCl
- METHYL 2-AMINO-3-HYDROXYPROPANOATE HYDROCHLORIDE
- DL-serine methyl ester HCl salt
- AM20100384
- Methyl DL-serinate hydrochloride
- AC-24068
- methyl (2R)-2-amino-3-hydroxypropanoate hydrochloride
- Z104479480
- EN300-20652
- BCP15170
- DL-Serine methyl ester hydrochloride, 98%
- S0576
- GS-3010
- Methyl serinate--hydrogen chloride (1/1)
- NDBQJIBNNUJNHA-UHFFFAOYSA-N
- SY005340
- methyl 2-amino-3-hydroxypropanoate;hydrochloride
- 2-Amino-3-hydroxy-propionic acid methyl ester; hydrochloride
- SCHEMBL159221
- (RS) serine methyl ester hydrochloride
- SB40719
- methyl 2-amino-3-hydroxypropionate hydrochloride
- L-Serine methyl ester, HCl
- F0001-1475
- Methyl DL-serinate HCl
- CS-W014338
- MFCD00066121
- DL-serine methylester HCl
- FT-0628014
- D,L-Serine Methyl Ester Hydrochloride
- DTXSID30971577
- EC 227-047-1
- HY-W013622
- L-Serine, hydrochloride
- DL serine methyl ester hydrochloride
- BP-12553
- FT-0625615
- methyl 2-amino-3-hydroxypropanoate hydrochloride salt
- 5819-04-5
- MFCD00012593
- NSC84252
- PB43113
- AKOS009031553
- MethylDL-serinehydrochloride
- EINECS 227-047-1
- SY008009
- dl-serinemethylester hydrochloride
- 5619-04-5
- NSC-84252
- SY005975
- 3-hydroxy-1-methoxy-1-oxopropan-2-aminium chloride
- H-D-Ser-OMe.HCl;(R)-Methyl 2-amino-3-hydroxypropanoate hydrochloride
- QDXGLJWDLGMECL-UHFFFAOYSA-N
- DB-052862
- DB-053253
- Methyl 2-Amino-3-hydroxypropanoate Hydrochloride; Methyl D,L-Serinate Hydrochloride;
- Ser-OMe.HCl
- H-DL-Ser-OMe Hydrochloride
- MDL： MFCD00012593
- Inchi： 1S/C4H9NO3.ClH/c1-8-4(7)3(5)2-6;/h3,6H,2,5H2,1H3;1H
- InChI Key： NDBQJIBNNUJNHA-UHFFFAOYSA-N
- SMILES： Cl.O(C)C(C(CO)N)=O

Computed Properties

Exact Mass: 155.03500
Monoisotopic Mass: 155.035
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 3
Complexity: 83.4
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 72.6A^2

Experimental Properties

Color/Form: White solid
Melting Point: 134-136 °C(lit.)
Boiling Point: 234.7 °C at 760 mmHg
Flash Point: 95.8 °C
PSA: 72.55000
LogP: -0.01870
Specific Rotation: 4.5 o (C=2, METHANOL)

H-DL-Ser-OMe Hydrochloride Security Information

WGK Germany：3
Safety Instruction： S24/25
Safety Term：S24/25
Storage Condition：20°C

H-DL-Ser-OMe Hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D525953-250mg	H-DL-Ser-OMe Hydrochloride	5819-04-5	250mg	$ 50.00	2022-06-05
TRC	D525953-500mg	H-DL-Ser-OMe Hydrochloride	5819-04-5	500mg	$ 65.00	2022-06-05
TRC	D525953-2.5g	H-DL-Ser-OMe Hydrochloride	5819-04-5	2.5g	$ 80.00	2022-06-05